Cas no 916343-75-4 (methyl 3-methoxy-5-(trifluoromethanesulfonyloxy)benzoate)

• Product Name: methyl 3-methoxy-5-(trifluoromethanesulfonyloxy)benzoate
• CAS No: 916343-75-4
• MF: C₁₀H₉F₃O₆S
• MW: 314.235072851181
• CID: 3042549
• PubChem ID: 54576351
• Update Time: 2025-04-21

methyl 3-methoxy-5-(trifluoromethanesulfonyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methoxy-5-(trifluoromethanesulfonyloxy)benzoate
• 3-methoxy-5-trifluoromethanesulfonyloxy-benzoic acid methyl ester; methyl 3-methoxy-5-(tetrazol-5-yl)benzoate
• 916343-75-4
• SCHEMBL730884
• 3-Methoxy-5-[[(trifluoromethyl)sulfonyl]oxy]benzoic acid methyl ester
• DB-183607
• Methyl 3-methoxy-5-trifluoromethanesulfonyloxybenzoate
• 3-Methoxy-5-trifluoromethanesulfonyloxy-benzoic acid methyl ester

• Inchi： 1S/C10H9F3O6S/c1-17-7-3-6(9(14)18-2)4-8(5-7)19-20(15,16)10(11,12)13/h3-5H,1-2H3
• InChI Key： XUOFOSUUEVSWML-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=C(C=C(C(=O)OC)C=1)OC

Computed Properties

• Exact Mass: 314.00700
• Monoisotopic Mass: 314.00719366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.28000
• LogP: 2.79100